Cas no 62174-97-4 (ethyl (2E)-3-(3-methylphenyl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(3-methylphenyl)prop-2-enoate
• CAS No: 62174-97-4
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 455519
• PubChem ID: 5372799
• Update Time: 2025-09-24

ethyl (2E)-3-(3-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-methylphenyl)-, ethyl ester, (2E)-
• ethyl (2E)-3-(3-methylphenyl)prop-2-enoate
• MFCD00970876
• QQRJPDCUZPIHFK-BQYQJAHWSA-N
• SCHEMBL1269501
• EN300-1453820
• (E)-3-m-Tolyl-acrylic acid ethyl ester, 95%
• Ethyl (2E)-3-(3-methylphenyl)-2-propenoate #
• ethyl (E)-3-(3-methylphenyl)prop-2-enoate
• 50556-03-1
• (E)-3-m-Tolyl-acrylic acid ethyl ester
• 62174-97-4
• 2-Propenoic acid, 3-(3-methylphenyl)-, ethyl ester
• G78355
• Ethyl (E)-3-(m-tolyl)acrylate

• Inchi： 1S/C12H14O2/c1-3-14-12(13)8-7-11-6-4-5-10(2)9-11/h4-9H,3H2,1-2H3/b8-7+
• InChI Key： QQRJPDCUZPIHFK-BQYQJAHWSA-N
• SMILES： O(C(/C=C/C1C=CC=C(C)C=1)=O)CC

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on ethyl (2E)-3-(3-methylphenyl)prop-2-enoate

Ethyl (2E)-3-(3-Methylphenyl)Prop-2-enoate: A Comprehensive Overview

Ethyl (2E)-3-(3-methylphenyl)prop-2-enoate, also known by its CAS number 62174-97-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a member of the ester family, specifically a substituted acrylate, and has garnered attention due to its unique properties and potential applications in various industries.

The molecular structure of ethyl (2E)-3-(3-methylphenyl)prop-2-enoate consists of an ethyl group attached to an alpha,beta-unsaturated ester moiety, with a 3-methylphenyl substituent at the gamma position. This arrangement imparts the compound with a conjugated system, which is responsible for its distinctive electronic properties and reactivity. The (E) configuration of the double bond further influences its physical and chemical behavior.

Recent studies have highlighted the potential of ethyl (2E)-3-(3-methylphenyl)prop-2-enoate in polymerization reactions, particularly in the synthesis of functional polymers and coatings. Its ability to undergo free radical polymerization under UV light has made it a candidate for use in UV-curable adhesives and varnishes. Additionally, research into its thermal stability has revealed its suitability for high-temperature applications, such as in aerospace materials.

One area where ethyl (2E)-3-(3-methylphenyl)prop-2-enoate has shown promise is in the development of advanced optical materials. Its conjugated system allows for efficient light absorption and emission, making it a potential candidate for use in organic light-emitting diodes (OLEDs). Recent experiments have demonstrated that incorporating this compound into OLED structures can enhance device efficiency and stability.

Another emerging application of this compound is in drug delivery systems. Its biocompatibility and controlled degradation properties make it an attractive option for encapsulating pharmaceutical agents. Researchers have explored its use as a matrix material for sustained-release drug delivery, with promising results in vitro.

In terms of synthesis, ethyl (2E)-3-(3-methylphenyl)prop-2-enoate can be prepared via several routes, including the esterification of acrylic acid derivatives with ethanol under acidic conditions. Recent advancements in catalytic methods have improved the yield and purity of this synthesis process, making it more feasible for large-scale production.

From an environmental perspective, ethyl (2E)-3-(3-methylphenyl)prop-2-enoate exhibits biodegradability under certain conditions, which is a critical factor for its sustainable use in industrial applications. Studies have shown that microbial degradation can effectively break down this compound into non-toxic byproducts, reducing its environmental footprint.

In conclusion, ethyl (2E)-3-(3-methylphenyl)prop-2-enoyl ester continues to be a subject of intense research due to its versatile properties and wide-ranging applications. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in both academic research and industrial innovation.